2-bromo-N-((5-cyclopropylpyridin-3-yl)methyl)benzamide

• IUPAC Name: 2-bromo-N-[(5-cyclopropylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C16H15BrN2O/c17-15-4-2-1-3-14(15)16(20)19-9-11-7-13(10-18-8-11)12-5-6-12/h1-4,7-8,10,12H,5-6,9H2,(H,19,20)
• InChI Key: NJYTWLDBFLHFDC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=CC(=C2)CNC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H15BrN2O
• Molecular Weight: 331.21 g/mol

Description

2-bromo-N-((5-cyclopropylpyridin-3-yl)methyl)benzamide, also known as BCPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BCPM belongs to the class of benzamide derivatives and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Molecular Structure

Research into compounds similar to 2-bromo-N-((5-cyclopropylpyridin-3-yl)methyl)benzamide often focuses on their synthesis, crystal structure, and intermolecular interactions. For instance, studies on antipyrine derivatives reveal the synthesis, X-ray structure characterization, and DFT calculations, elucidating the stability of crystal packing through hydrogen bonds and π-interactions, which could inform the design of related benzamide compounds (Saeed et al., 2020). Similarly, the structural analysis of 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide contributes to understanding the crystallization and molecular interactions of bromo-substituted benzamides, providing a foundation for future synthetic strategies (Anuradha et al., 2014).

Chemical Properties and Interactions

The chemical properties and interactions of benzamide derivatives offer insights into their potential applications. For example, the synthesis and characterization of various thiourea derivatives of benzamides, exploring their antibacterial properties, highlight the role of halogen substituents in enhancing antimicrobial activity, suggesting avenues for the development of novel antimicrobials (Limban et al., 2011). Furthermore, the study on N-(cyano(naphthalen-1-yl)methyl)benzamides and their colorimetric sensing of fluoride anions underscores the potential of benzamide derivatives in developing sensors based on intramolecular charge transfer mechanisms (Younes et al., 2020).

Antiproliferative Potential

The exploration of quinuclidinone derivatives as anti-cancer agents, through the synthesis of benzamide-related compounds, provides evidence of their antiproliferative effects on cancer cell lines, offering a promising direction for the development of new therapeutic agents (Soni et al., 2015).